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Compound of Interest

Compound Name: Boc-Glu(OBzl)-OH

Cat. No.: B558315 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This

guide provides detailed, step-by-step procedures for the safe disposal of Boc-Glu(OBzl)-OH
(N-α-t-Boc-L-glutamic acid γ-benzyl ester), a common reagent in peptide synthesis. Adherence

to these protocols is essential to mitigate risks and ensure compliance with safety regulations.

Key Safety and Physical Data
A thorough understanding of the properties of Boc-Glu(OBzl)-OH is the first step toward safe

handling. The following table summarizes key quantitative data for this compound.

Property Value References

Molecular Formula C₁₇H₂₃NO₆ [1][2]

Molecular Weight 337.37 g/mol [1]

Melting Point 69-71 °C

Optical Rotation
[α]20/D −5.5±0.5°, c = 1% in

acetic acid

Storage Temperature 2-8°C

Appearance White to off-white powder [2]
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Personal Protective Equipment (PPE) and Handling
Before handling Boc-Glu(OBzl)-OH, it is imperative to be outfitted with the appropriate

personal protective equipment to prevent exposure.

Handling Precautions:

Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of dust particles.

[1]

Avoid formation of dust during handling.[1]

Use proper glove removal technique to prevent skin contact.[1]

Wash hands thoroughly after handling.[1]

Required PPE:

Eye Protection: Safety glasses with side-shields or goggles.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber). Gloves must be inspected

prior to use and disposed of properly after.[1]

Respiratory Protection: For nuisance exposures, a type P95 (US) or type P1 (EU EN 143)

particle respirator is recommended. For higher-level protection, use type OV/AG/P99 (US) or

type ABEK-P2 (EU EN 143) respirator cartridges.[1]

Body Protection: A lab coat should be worn.

Step-by-Step Disposal Protocol
The primary methods for the disposal of Boc-Glu(OBzl)-OH involve incineration or transfer to a

licensed waste disposal company. Do not allow the product to enter drains.[1]

Experimental Protocol for Decontamination of Minor Spills:

Evacuate and Ventilate: Ensure the area is clear of personnel and has adequate ventilation.

[1]
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Containment: Prevent the spread of the powder.

Cleanup: Carefully sweep up the spilled material without creating dust.[1] A dust pan and

brush or a HEPA-filtered vacuum can be used.

Collection: Place the collected material into a suitable, labeled, and closed container for

disposal.[1]

Decontamination: Clean the spill area with soap and water.

Dispose of Waste: All cleanup materials, including contaminated gloves, should be placed in

the hazardous waste container for proper disposal.

Disposal of Unused Product and Contaminated Packaging:

Surplus and Non-recyclable Solutions: Offer surplus and non-recyclable Boc-Glu(OBzl)-OH
to a licensed disposal company.[1]

Incineration: A recommended method is to burn the material in a chemical incinerator

equipped with an afterburner and scrubber.[1] Extra care should be taken during ignition.

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Boc-
Glu(OBzl)-OH.
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Caption: Decision workflow for the safe disposal of Boc-Glu(OBzl)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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